Cas no 2260933-15-9 (4-(5-Bromo-1H-pyrazol-3-yl)pyridine;sulfuric acid)

• Product Name: 4-(5-Bromo-1H-pyrazol-3-yl)pyridine;sulfuric acid
• CAS No: 2260933-15-9
• MF: C₈H₈BrN₃O₄S
• MW: 322.13581943512
• CID: 5815239
• PubChem ID: 137942683
• Update Time: 2025-05-28

4-(5-Bromo-1H-pyrazol-3-yl)pyridine;sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 2260933-15-9
• 4-(5-bromo-1H-pyrazol-3-yl)pyridine; sulfuric acid
• 4-(5-Bromo-1H-pyrazol-3-yl)pyridine;sulfuric acid
• EN300-6733352

• Inchi： 1S/C8H6BrN3.H2O4S/c9-8-5-7(11-12-8)6-1-3-10-4-2-6;1-5(2,3)4/h1-5H,(H,11,12);(H2,1,2,3,4)
• InChI Key： KRWPOLDDDAWBDG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CN=CC=2)=NN1.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 320.94189g/mol
• Monoisotopic Mass: 320.94189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Additional information on 4-(5-Bromo-1H-pyrazol-3-yl)pyridine;sulfuric acid

Exploring the Properties and Applications of 4-(5-Bromo-1H-pyrazol-3-yl)pyridine and Sulfuric Acid in Modern Chemistry

In the ever-evolving field of chemical research, 4-(5-Bromo-1H-pyrazol-3-yl)pyridine (CAS No. 2260933-15-9) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This heterocyclic compound, which combines a pyrazole ring with a pyridine moiety, is widely studied for its potential in pharmaceutical development, material science, and agrochemical innovations. Its brominated derivative, in particular, enhances reactivity, making it a valuable intermediate in organic synthesis. Meanwhile, sulfuric acid, one of the most widely used industrial chemicals, plays a pivotal role in catalysis, pH adjustment, and as a dehydrating agent. Together, these substances represent the intersection of specialty chemicals and industrial utility.

The growing demand for high-performance intermediates like 4-(5-Bromo-1H-pyrazol-3-yl)pyridine is driven by advancements in drug discovery and precision agriculture. Researchers are increasingly focusing on its potential as a building block for biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. The bromine atom at the 5-position of the pyrazole ring offers a strategic site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in synthetic chemistry forums. This adaptability aligns with the broader trend toward green chemistry, where efficient, atom-economical transformations are prioritized.

Sulfuric acid, though a cornerstone of chemical manufacturing, has seen renewed scrutiny due to environmental and safety concerns. Innovations in recyclable catalysts and waste minimization techniques are reshaping its applications. For instance, its role in electrolyte formulations for batteries—a hot topic amid the electric vehicle (EV) boom—highlights its enduring relevance. When paired with compounds like 4-(5-Bromo-1H-pyrazol-3-yl)pyridine, sulfuric acid can facilitate reactions under mild conditions, reducing energy consumption and aligning with sustainability goals.

From an analytical perspective, the characterization of 4-(5-Bromo-1H-pyrazol-3-yl)pyridine involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry—methods frequently queried by students and professionals alike. Its stability under various pH conditions, especially when handled with sulfuric acid, is a critical parameter for industrial scalability. Recent publications have also explored its crystallographic data, providing insights into molecular packing and intermolecular interactions, which are vital for formulation scientists.

In conclusion, the synergy between 4-(5-Bromo-1H-pyrazol-3-yl)pyridine and sulfuric acid exemplifies the dynamic nature of modern chemistry. Whether in drug development pipelines or industrial processes, their combined utility underscores the importance of interdisciplinary research. As the scientific community continues to address challenges like reaction efficiency and environmental impact, these compounds will remain at the forefront of innovation.